The origin of the β-lactam carbons of clavulanic acid
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A701934C
Abstract
Pyruvate is the most likely primary metabolic source of the three
β-lactam carbons of clavulanic acid.
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